Cas no 887408-87-9 (2-(4-nitro-1H-pyrazol-1-yl)propanoic acid)

2-(4-nitro-1H-pyrazol-1-yl)propanoic acid structure
887408-87-9 structure
Product Name:2-(4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:887408-87-9
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD04113971
CID:2951419
PubChem ID:3156567
Update Time:2025-04-21

2-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-硝基-1H-吡唑-1-基)丙酸
    • 2-(4-nitro-1H-pyrazol-1-yl)propanoic acid
    • 2-(4-nitropyrazol-1-yl)propanoic acid
    • 2-(4-Nitro-pyrazol-1-yl)-propionic acid
    • BAS 07436274
    • BBL039422
    • STK315892
    • 2-(4-nitro-pyrazol-1-yl) propionic acid
    • 2-(4-nitro-1H-pyrazol-1-yl)propanoicacid
    • BB 0261458
    • AKOS015922297
    • 887408-87-9
    • SCHEMBL19010737
    • AKOS000204704
    • MFCD04113971
    • CS-0262749
    • MKB40887
    • AKOS025211788
    • EN300-83645
    • MDL: MFCD04113971
    • Inchi: 1S/C6H7N3O4/c1-4(6(10)11)8-3-5(2-7-8)9(12)13/h2-4H,1H3,(H,10,11)
    • InChI Key: DFIHSEMOTFEFFG-UHFFFAOYSA-N
    • SMILES: OC(C(C)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 185.04365571Da
  • Monoisotopic Mass: 185.04365571Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 101

2-(4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>

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